Cas no 2380-78-1 (Homovanillyl alcohol)

• Product Name: Homovanillyl alcohol
• CAS No: 2380-78-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00002903
• CID: 42852
• PubChem ID: 16928
• Update Time: 2025-04-18

Homovanillyl alcohol Chemical and Physical Properties

Names and Identifiers

• Homovanillyl alcohol
• 4-Hydroxy-3-methoxyphenethanol
• 4-Hydroxy-3-methoxyphenethyl alcohol
• Vanillylmethanol
• 4-(2-hydroxyethyl)-2-methoxyphenol
• Benzeneethanol,4-hydroxy-3-methoxy-
• Vanillyl Methyl Ketone-d5
• 3-methoxy-4-hydroxyphenethyl alcohol
• 3-METHOXY-4-HYDROXYPHENYLETHANOL
• 4-Hydroxy-3-methoxyphenylethyl alcohol
• Homovanillic alcohol
• MOPET
• 4-(2-Hydroxyethyl)guaiacol
• AKOS003382015
• (4-Hydroxy-3-methoxyphenyl)ethanol
• Homovanilline alcohol
• InChI=1/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
• 4-Hydroxy-3-methoxybenzeneethanol
• CHEMBL3747068
• NS00027490
• 4-Hydroxy-3-methoxy-Benzeneethanol
• BCP30361
• XHUBSJRBOQIZNI-UHFFFAOYSA-
• FS-3438
• UNII-9A7EE8MS6A
• MFCD00002903
• EN300-1250800
• 4-Hydroxy-3-methoxyphenethanol pound>>4-(2-Hydroxyethyl)-2-methoxyphenol
• CCG-356420
• 4-(2-hydroxyethyl)-2-methoxy-phenol
• 4-(2-Hydroxyethyl)-2-methoxyphenol #
• 2-(4-Guaiacyl)-ethanol
• Homovanillin alcohol
• Benzeneethanol, 4-hydroxy-3-methoxy-
• SCHEMBL43681
• CHEBI:173769
• HY-N7513
• EINECS 219-175-1
• CS-0131118
• D95086
• Q5891855
• VTL
• 2-(4-Hydroxy-3-methoxyphenyl)-ethanol
• A816914
• 9A7EE8MS6A
• Guaiacyl ethanol
• DTXSID40178494
• 2380-78-1
• Homovanillyl alcohol, 99%
• FT-0634232
• J-015221
• DB-046251

• MDL： MFCD00002903
• Inchi： 1S/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： XHUBSJRBOQIZNI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCO)O

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19
• Topological Polar Surface Area: 49.7Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Melting Point: 40-42 °C (lit.)
• Boiling Point: 316.00to317.00°C.@760.00mmHg(est)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Solubility: 8.053e+004 mg/L @ 25 °C (est)
• PSA: 49.69000
• LogP: 0.93560
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Homovanillyl alcohol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether